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Compound of Interest

Compound Name: GSK894490A

Cat. No.: B607872

A Comprehensive Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

GSK894490A is a novel small molecule inhibitor targeting the Platelet-Derived Growth Factor
Receptor (PDGFR) signaling pathway. PDGF signaling is a critical regulator of cell growth,
proliferation, and migration. Dysregulation of this pathway has been implicated in various
diseases, including cancer and fibrosis. These application notes provide a detailed overview of
the in-vitro use of GSK894490A, including its mechanism of action, protocols for common cell-
based assays, and expected outcomes.

Mechanism of Action

GSK894490A selectively inhibits the tyrosine kinase activity of PDGFRa and PDGFRf3. Upon
binding of its ligand, PDGF, the receptor dimerizes and autophosphorylates, creating docking
sites for various downstream signaling molecules. This initiates a cascade of events, primarily
through the PI3K/Akt and MAPK/ERK pathways, leading to cell proliferation and survival.
GSK894490A competitively binds to the ATP-binding pocket of the PDGFR kinase domain,
preventing autophosphorylation and subsequent activation of downstream signaling.

Signaling Pathway of PDGFR and Inhibition by GSK894490A
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 To cite this document: BenchChem. [Application Notes and Protocols for In-Vitro Cell Culture
Experiments: GSK894490A]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b607872#how-to-use-gsk894490a-in-in-vitro-cell-
culture-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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